Cas no 868212-71-9 (2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide
• CAS No: 868212-71-9
• MF: C₁₇H₁₇N₅O₅S
• MW: 403.412381887436
• CID: 6593752
• PubChem ID: 2147412
• Update Time: 2025-05-19

2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide
• 1-Pyrrolidineacetamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-2,5-dioxo-
• AB00594943-06
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide
• 868212-71-9
• AKOS024609345
• MLS000680038
• HMS2612F22
• CHEMBL1704874
• SMR000324669
• SR-01000014878
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide
• F1750-0083
• SR-01000014878-1

• Inchi： 1S/C17H17N5O5S/c1-11-8-9-18-17(19-11)21-28(26,27)13-4-2-12(3-5-13)20-14(23)10-22-15(24)6-7-16(22)25/h2-5,8-9H,6-7,10H2,1H3,(H,20,23)(H,18,19,21)
• InChI Key： RWFYIBIZNJNYLL-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(S(NC3=NC=CC(C)=N3)(=O)=O)C=C2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 403.09503983g/mol
• Monoisotopic Mass: 403.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• pka: 6.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide

Compound CAS No. 868212-71-9: 2-(2,5-Dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide

The compound with CAS No. 868212-71-9, named 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a dioxopyrrolidine ring system, a sulfamoylphenyl group, and an acetamide functional group, all of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of dioxopyrrolidine derivatives in medicinal chemistry. These structures are known for their stability and ability to form hydrogen bonds, making them ideal for drug design. The sulfamoylphenyl moiety in this compound adds another layer of complexity, enhancing its pharmacokinetic properties and bioavailability. Furthermore, the presence of a methylpyrimidine group introduces additional electronic effects that can modulate the compound's interaction with biological targets.

One of the most exciting aspects of this compound is its potential as a therapeutic agent. Researchers have explored its activity against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammatory disorders. The acetamide group plays a pivotal role in these interactions by providing a site for hydrogen bonding and influencing the overall conformation of the molecule.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the dioxopyrrolidine ring through cyclization reactions and the coupling of the sulfamoylphenyl group via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of biological evaluation, this compound has shown promising results in vitro assays. Its ability to inhibit specific enzyme targets suggests that it could be developed into a lead compound for drug discovery programs. Additionally, computational studies have provided insights into its binding modes and potential for optimization through structural modifications.

The structural versatility of this compound also makes it a valuable tool in chemical biology research. By modifying different parts of the molecule, researchers can investigate how changes in structure affect biological activity. For example, altering the substituents on the pyrimidine ring or modifying the dioxopyrrolidine system could lead to new compounds with enhanced efficacy or reduced toxicity.

In conclusion, CAS No. 868212-71-9, or 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}acetamide, represents a cutting-edge advancement in organic chemistry with significant implications for drug development. Its unique structure, combined with recent research findings, positions it as a promising candidate for future therapeutic applications.